
3-Chloro-5-hydroxybenzaldehyde chemical
properties.

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-Chloro-5-hydroxybenzaldehyde

CAS No.: 1829-33-0

Cat. No.: B112157

Get Quote

An In-depth Technical Guide to 3-Chloro-5-hydroxybenzaldehyde

Abstract: This technical guide provides a comprehensive overview of 3-Chloro-5-
hydroxybenzaldehyde (CAS No: 1829-33-0), a pivotal substituted aromatic aldehyde. This

document delves into its core chemical and physical properties, details a robust laboratory-

scale synthesis protocol, explores its characteristic reactivity, and outlines its spectroscopic

signature for unambiguous identification. Furthermore, it highlights its significance as a

versatile building block in the realms of medicinal chemistry and drug development. This guide

is intended for researchers, synthetic chemists, and drug development professionals who

require a detailed, practical understanding of this compound.

Core Compound Identification and Structure
3-Chloro-5-hydroxybenzaldehyde is a disubstituted aromatic aldehyde. The benzene ring is

functionalized with three key groups: an aldehyde (-CHO), a hydroxyl (-OH), and a chlorine (-

Cl) atom. The substituents are arranged in a 1,3,5- (or meta-) substitution pattern. This specific

arrangement of electron-withdrawing (aldehyde, chlorine) and electron-donating (hydroxyl)

groups dictates the molecule's unique reactivity and chemical behavior.
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The structural formula and key identifiers are summarized below.

3-Chloro-5-methoxybenzaldehyde
in Dichloromethane (DCM)

Boron Tribromide (BBr₃)
0°C

Add dropwise Ether Cleavage Reaction
(Stir at 0°C for 2 hr)

Quench with Water (H₂O)
Liquid-Liquid Extraction

(Ether)
Silica Gel Column Chromatography

(Hexane:Ethyl Acetate)
Final Product:

3-Chloro-5-hydroxybenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Chloro-5-hydroxybenzaldehyde.

Experimental Protocol: Demethylation of 3-Chloro-5-
methoxybenzaldehyde
[1]

Step 1: Reaction Setup

Dissolve 3-chloro-5-methoxybenzaldehyde (1.0 eq, e.g., 22.8 g, 134 mmol) in anhydrous

dichloromethane (DCM, approx. 250 mL) in a round-bottom flask equipped with a

magnetic stirrer and a nitrogen inlet. [1] * Cool the solution to 0°C using an ice-water bath.

[1]

Step 2: Reagent Addition

Slowly add boron tribromide (1.25 eq, e.g., 15.8 mL, 167 mmol) dropwise to the stirred

solution over a period of 15 minutes. [1]Causality Note: Slow, cooled addition is critical to

control the exothermic reaction and prevent side-product formation.

Step 3: Reaction

After the addition is complete, continue to stir the reaction mixture at 0°C for an additional

2 hours to ensure the demethylation goes to completion. [1]

Step 4: Quenching and Workup

Carefully quench the reaction by slowly adding water (50 mL). [1]Safety Note: The

quenching of BBr₃ is highly exothermic and releases HBr gas. This must be done slowly

and in a well-ventilated fume hood.
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Transfer the mixture to a separatory funnel and extract the product into diethyl ether (2 x

100 mL). [1] * Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product. [1]

Step 5: Purification and Validation

Purify the crude residue by silica gel column chromatography using a hexane:ethyl acetate

(e.g., 4:1) eluent system. [1] * Combine the fractions containing the desired product and

evaporate the solvent to yield pure 3-chloro-5-hydroxybenzaldehyde. [1] * Confirm the

product identity using ¹H NMR spectroscopy. The expected signals in CDCl₃ are: δ 9.85 (s,

1H, -CHO), 7.35 (s, 1H, Ar-H), 7.20 (s, 1H, Ar-H), 7.10 (s, 1H, Ar-H). [1]

Chemical Reactivity and Applications
The reactivity of 3-Chloro-5-hydroxybenzaldehyde is governed by its three functional groups.

This trifunctional nature makes it a highly valuable and versatile building block in organic

synthesis.

Aldehyde Group: The aldehyde is the primary site for nucleophilic addition and condensation

reactions. It can be readily oxidized to a carboxylic acid or reduced to a primary alcohol. It is

also a key handle for forming Schiff bases (imines) or for use in reactions like the Wittig or

Henry reactions to build molecular complexity.

Hydroxyl Group: The phenolic hydroxyl group is acidic and can be deprotonated to form a

phenoxide, which is a potent nucleophile for O-alkylation or O-acylation reactions. It also

strongly activates the aromatic ring towards electrophilic substitution, directing incoming

electrophiles to the ortho and para positions (positions 2, 4, and 6).

Aromatic Ring & Chlorine: The combined electronic effects of the substituents influence the

reactivity of the benzene ring. The hydroxyl group is strongly activating, while the chlorine

and aldehyde groups are deactivating. This electronic profile can be exploited for selective

electrophilic or nucleophilic aromatic substitution reactions under specific conditions.

Applications in Drug Discovery and Medicinal Chemistry
Substituted benzaldehydes are foundational scaffolds in medicinal chemistry. The presence of

chlorine is particularly significant, as halogenation is a common strategy to modulate a drug
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candidate's metabolic stability, lipophilicity, and binding affinity. [2]3-Chloro-5-
hydroxybenzaldehyde serves as an intermediate in the synthesis of more complex bioactive

molecules. [3]Its utility has been demonstrated in the creation of compounds with potential

therapeutic applications, including building blocks for novel enzyme inhibitors and receptor

modulators. [3]

Spectroscopic Characterization
Unambiguous characterization is essential for confirming the identity and purity of the

synthesized compound.
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Spectroscopy Type Expected Characteristics

¹H NMR

In CDCl₃, characteristic peaks are expected for

the aldehydic proton (~δ 9.8 ppm), the phenolic

proton (variable, broad), and the three aromatic

protons in the region of δ 7.0-7.5 ppm. [1]The

aldehydic proton's significant downfield shift is

due to the deshielding effect of the carbonyl

group.

¹³C NMR

Expect signals for the aldehydic carbon (~190

ppm), the carbon bearing the hydroxyl group

(~155-160 ppm), the carbon bearing the

chlorine atom (~135 ppm), and other aromatic

carbons (~115-130 ppm).

Infrared (IR)

Key vibrational bands include a broad O-H

stretch (~3200-3400 cm⁻¹), a strong C=O

stretch for the aldehyde (~1680-1700 cm⁻¹), and

C=C stretching bands for the aromatic ring

(~1450-1600 cm⁻¹).

Mass Spectrometry (MS)

The mass spectrum will show a molecular ion

peak (M⁺) and a characteristic M+2 peak with

approximately one-third the intensity of the M⁺

peak, which is indicative of the presence of a

single chlorine atom (due to the natural

abundance of the ³⁵Cl and ³⁷Cl isotopes).

Predicted m/z for [M+H]⁺ is 157.00508.

Safety and Handling
3-Chloro-5-hydroxybenzaldehyde is classified as a hazardous substance and must be

handled with appropriate precautions in a laboratory setting. [4][5]

Hazard Statements:

H302: Harmful if swallowed. [4][5] * H315: Causes skin irritation. [4][5] * H319: Causes

serious eye irritation. [4][5] * H335: May cause respiratory irritation. [4][5]* GHS Pictogram:
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GHS07 (Exclamation Mark). [4]* Precautionary Measures:

Handle only in a well-ventilated area, preferably a chemical fume hood. [6] * Wear

appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat. [7] * Avoid breathing dust. [6] * Wash hands thoroughly

after handling. [7] * Store in a tightly sealed container in a cool, dry place under nitrogen.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-CHLORO-5-HYDROXYBENZALDEHYDE | 1829-33-0 [chemicalbook.com]

2. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]

3. Page loading... [wap.guidechem.com]

4. 3-Chloro-5-hydroxybenzaldehyde | 1829-33-0 [sigmaaldrich.com]

5. 3-Chloro-5-hydroxybenzaldehyde | C7H5ClO2 | CID 21904648 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. assets.thermofisher.com [assets.thermofisher.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7505386/
https://www.benchchem.com/product/b112157/docs?utm_src=pdf-body#3-chloro-5-hydroxybenzaldehyde-chemical-properties
https://www.americanelements.com/3-chloro-5-hydroxybenzaldehyde-1829-33-0
https://www.stpaulscmcollege.ac.in/files/K.Mandal_SEM-5-CC-12-P_Part-7.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2782749
https://pubchem.ncbi.nlm.nih.gov/compound/10773201
https://www.pharmaffiliates.com/en/methyl-2-1-methyl-5-4-methylbenzoyl-1h-pyrrol-2-yl-acetyl-glycinate
https://en.wikipedia.org/wiki/3-Hydroxybenzaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?ID=C100834
https://www.benchchem.com/product/b112157?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9419267.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://wap.guidechem.com/question/what-is-the-synthesis-and-appl-id139252.html
https://www.sigmaaldrich.com/SG/en/product/chemscenellcjinaypharmaceuticalspvtltdpreferredpartner/jayh9a8ec2ad?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-hydroxybenzaldehyde
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17515~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2017:52:07~~3-Chloro-4-hydroxybenzaldehyde~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [3-Chloro-5-hydroxybenzaldehyde chemical properties.].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112157/docs#3-chloro-5-hydroxybenzaldehyde-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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